Cas no 1415834-63-7 (N-4-(4-Chlorophenyl)methoxy-2-pyridinyl-2,6-difluoro-benzeneacetamide)
N-4-(4-Chlorophenyl)methoxy-2-pyridinyl-2,6-difluoro-benzeneacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-[4-[(4-Chlorophenyl)methoxy]-2-pyridinyl]-2,6-difluoro-benzeneacetamide
- CPDA
- N-(4-((4-Chlorobenzyl)oxy)pyridin-2-yl)-2-(2,6-difluorophenyl)acetamide
- AKOS027447209
- MFCD29472572
- SCHEMBL14156872
- CPDA?
- 1415834-63-7
- CHEMBL2337808
- DB-308940
- BCP32596
- HY-18685
- N17023
- NCGC00484076-01
- N-[4-[(4-chlorophenyl)methoxy]pyridin-2-yl]-2-(2,6-difluorophenyl)acetamide
- EX-A5032
- N-{4-[(4-chlorophenyl)methoxy]pyridin-2-yl}-2-(2,6-difluorophenyl)acetamide
- CS-4991
- BS-51583
- Benzeneacetamide, N-[4-[(4-chlorophenyl)methoxy]-2-pyridinyl]-2,6-difluoro-
- N-4-(4-Chlorophenyl)methoxy-2-pyridinyl-2,6-difluoro-benzeneacetamide
-
- MDL: MFCD29472572
- Inchi: 1S/C20H15ClF2N2O2/c21-14-6-4-13(5-7-14)12-27-15-8-9-24-19(10-15)25-20(26)11-16-17(22)2-1-3-18(16)23/h1-10H,11-12H2,(H,24,25,26)
- InChI Key: GISJHCLTIVIGLX-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)COC1C=CN=C(C=1)NC(CC1C(=CC=CC=1F)F)=O
Computed Properties
- Exact Mass: 388.0790117g/mol
- Monoisotopic Mass: 388.0790117g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 467
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 51.2Ų
N-4-(4-Chlorophenyl)methoxy-2-pyridinyl-2,6-difluoro-benzeneacetamide Security Information
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
N-4-(4-Chlorophenyl)methoxy-2-pyridinyl-2,6-difluoro-benzeneacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC24106-100 mg |
CPDA |
1415834-63-7 | 100mg |
$600.0 | 2022-02-28 | ||
| DC Chemicals | DC24106-250 mg |
CPDA |
1415834-63-7 | 250mg |
$1100.0 | 2022-02-28 | ||
| DC Chemicals | DC24106-1 g |
CPDA |
1415834-63-7 | 1g |
$2200.0 | 2022-02-28 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PO524-20mg |
N-4-(4-Chlorophenyl)methoxy-2-pyridinyl-2,6-difluoro-benzeneacetamide |
1415834-63-7 | 98+% | 20mg |
3218.0CNY | 2021-07-14 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C882610-5mg |
CPDA |
1415834-63-7 | ≥99% | 5mg |
¥1,436.40 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C882610-10mg |
CPDA |
1415834-63-7 | ≥99% | 10mg |
¥2,257.20 | 2022-09-02 | |
| eNovation Chemicals LLC | Y1105929-1g |
CPDA inhibitor |
1415834-63-7 | 95% | 1g |
$3100 | 2024-07-23 | |
| ChemScence | CS-4991-10mg |
CPDA |
1415834-63-7 | 98.86% | 10mg |
$170.0 | 2022-04-27 | |
| ChemScence | CS-4991-50mg |
CPDA |
1415834-63-7 | 98.86% | 50mg |
$640.0 | 2022-04-27 | |
| ChemScence | CS-4991-100mg |
CPDA |
1415834-63-7 | 98.86% | 100mg |
$960.0 | 2022-04-27 |
N-4-(4-Chlorophenyl)methoxy-2-pyridinyl-2,6-difluoro-benzeneacetamide Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
Additional information on N-4-(4-Chlorophenyl)methoxy-2-pyridinyl-2,6-difluoro-benzeneacetamide
N-4-(4-Chlorophenyl)methoxy-2-pyridinyl-2,6-difluoro-benzeneacetamide (CAS No. 1415834-63-7): A Comprehensive Overview
N-4-(4-Chlorophenyl)methoxy-2-pyridinyl-2,6-difluoro-benzeneacetamide (CAS No. 1415834-63-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.
The molecular structure of N-4-(4-Chlorophenyl)methoxy-2-pyridinyl-2,6-difluoro-benzeneacetamide is composed of a benzene ring substituted with a methoxy group and a 4-chlorophenyl group, along with a pyridine ring and two fluorine atoms. The presence of these functional groups imparts distinct chemical and biological properties to the compound, making it a subject of extensive study.
Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the conformational flexibility and binding interactions of N-4-(4-Chlorophenyl)methoxy-2-pyridinyl-2,6-difluoro-benzeneacetamide. These studies have revealed that the compound can adopt multiple conformations, which may influence its pharmacokinetic and pharmacodynamic profiles. For instance, the methoxy and chloro substituents can enhance lipophilicity, while the fluorine atoms can improve metabolic stability and receptor binding affinity.
In the context of drug discovery, N-4-(4-Chlorophenyl)methoxy-2-pyridinyl-2,6-difluoro-benzeneacetamide has been evaluated for its potential as a modulator of various biological targets. One notable area of research involves its interaction with G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. Studies have shown that this compound can selectively bind to specific GPCRs, potentially modulating their activity and downstream signaling pathways.
Moreover, the compound has been investigated for its anti-inflammatory properties. In vitro studies using human cell lines have demonstrated that N-4-(4-Chlorophenyl)methoxy-2-pyridinyl-2,6-difluoro-benzeneacetamide can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacological profile of N-4-(4-Chlorophenyl)methoxy-2-pyridinyl-2,6-difluoro-benzeneacetamide has also been explored in preclinical animal models. In vivo studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic properties. Additionally, it has demonstrated low toxicity and minimal side effects at therapeutic doses, further supporting its potential as a safe and effective drug candidate.
To further validate its therapeutic efficacy, clinical trials are currently underway to evaluate the safety and efficacy of N-4-(4-Chlorophenyl)methoxy-2-pyridinyl-2,6-difluoro-benzeneacetamide in human subjects. Early-phase clinical trials have shown promising results, with patients exhibiting significant improvements in disease symptoms and quality of life. These findings underscore the importance of continued research and development efforts to bring this compound to market as a novel therapeutic agent.
In conclusion, N-4-(4-Chlorophenyl)methoxy-2-pyridinyl-2,6-difluoro-benzeneacetamide (CAS No. 1415834-63-7) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in drug discovery programs. As research continues to advance, it is anticipated that this compound will play a significant role in the development of new treatments for various diseases.
1415834-63-7 (N-4-(4-Chlorophenyl)methoxy-2-pyridinyl-2,6-difluoro-benzeneacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)